Cas no 482-89-3 (Indigo)

Indigo Properties

Names and Identifiers

• Indigo
• (2,2'-Biindoline)-3,3'-dione
• (delta(2,2’(3h,3’h))-biindole)-3,3’-dione
• (delta(2,2’)-biindoline)-3,3’-dione
• (delta(sup2,2’)-biindoline)-3,3’-dione
• (delta2,2'(3H,3'H)-Biindole)-3,3'-dione
• (delta2,2'-Biindoline)-3,3'-dione
• 11669 Blue
• Indigo (synthetic)
• INDIGO C.I. 73000 SYNTHETIC PURE
• INDIGO(RG)
• Indigoblue
• Indigodye
• Indigotin
• 2,2′-Bisindolylin-digo
• AO201
• C.I. 73000
• Indigo J
• indigo powder
• Indigo, synthetic
• indigon
• indigovs
• Isophthalic acid
• trans-indigo
• Δ2,2′-Bipseudoindoxyl
• Vat Blue 1
• 2-(1,3-Dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro-3H-indol-3-one
• 2,2'-Bis(2,3-dihydro-3-oxoindolylidene)
• [ "" ]
• Indigo blue
• Cystoceva
• Diindogen
• Pigment Blue 66
• Vulcafix Blue R
• Indigo Pure BASF
• Indigo Ciba
• Indigo Synthetic
• Synthetic Indigo
• Indigo Powder W
• Vulcafor Blue A
• Indigo P
• Indigo N
• Vynamon Blue A
• Indigo VS
• Indigo NAC
• Indigo PLN
• Indigo Ciba SL
• Indigo NACCO
• C.I. Vat Blue 1
• Mitsui Indigo Pure
• Mitsui Indigo Paste
• Synthetic Indigo TS
• Vulcol Fast Blue GL
• Lithosol Deep Blue B
• Vulcanosine Dark Blue L
• Blue No. 201
• D and C Blue No. 6
• Lithosol deep blue V
• Indigo,na
• +Expand

• MDL： MFCD00005722
• InChIKey： QQILFGKZUJYXGS-UHFFFAOYSA-N
• Inchi： 1S/C16H10N2O2/c19-15-9-5-1-3-7-11(9)17-13(15)14-16(20)10-6-2-4-8-12(10)18-14/h1-8,17,19H
• SMILES： O([H])C1C2=C([H])C([H])=C([H])C([H])=C2N([H])C=1C1C(C2=C([H])C([H])=C([H])C([H])=C2N=1)=O

Computed Properties

• Exact Mass: 262.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 262.074227566 g/mol
• Heavy Atom Count: 20
• Complexity: 448
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: 17
• Surface Charge: 0
• Topological Polar Surface Area: 65.4
• Molecular Weight: 262.26

Experimental Properties

• LogP: 3.09080
• PSA: 58.20000
• Merck: 4943
• Refractive Index: 1.5800 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL
• Boiling Point: 400.4°C at 760 mmHg
• Melting Point: >300 °C (lit.)
• Flash Point: Fahrenheit: >428 ° f
  Celsius: >220 ° c
  
• Solubility: less than 1 mg/mL (NTP, 1992)
• Color/Form: Blue powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Slightly soluble in water
• Color index: 73000
• Density: 1.01 g/mL at 20 °C

Indigo Security Information

• Symbol: GHS07
• RTECS：DU2988400
• WGK Germany：1
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3264 8/PG 3
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases： 48/20/21/22
• Signal Word：Warning

Indigo Customs Data

• HS CODE：3204151000
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments